Cas no 4137-56-8 (Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside)

Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside is a protected ribofuranoside derivative widely used in carbohydrate chemistry and nucleoside synthesis. The 2,3-O-isopropylidene group provides stability to the furanose ring, while the 5-O-p-tolylsulfonyl (tosyl) moiety serves as a versatile leaving group for further functionalization, enabling selective substitution reactions. This compound is particularly valuable in the synthesis of modified nucleosides, sugar analogs, and complex oligosaccharides due to its well-defined stereochemistry and reactivity. Its crystalline form ensures ease of handling and purification, making it a reliable intermediate in organic and medicinal chemistry research. The product’s structural features facilitate controlled derivatization, supporting applications in drug development and biochemical studies.
Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside structure
4137-56-8 structure
Product Name:Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside
CAS No:4137-56-8
MF:C16H22O7S
MW:358.406684398651
MDL:MFCD00038411
CID:44783
PubChem ID:24896749
Update Time:2025-06-07

Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,3-O-isopropylidene-5-O-(p-tolylsulfonyl)-beta-D-ribofuranoside
    • Methyl 2,3-O-isopropylidene-5-O -(p-tolylsulfonyl)-β-D-ribofuranoside
    • ((3aR,4R,6R,6aR)-6-Methoxy-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl 4-methylbenzenesulfonate
    • Methyl 2,3-O-Isoprop
    • Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-?-D-ribofuranoside
    • Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside
    • (4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl)methyl 4-methylbenzenesulfonate
    • Ribofuranoside,methyl 2,3-O-isopropylidene-, p-toluenesulfonate (6CI,7CI)
    • Ribofuranoside,methyl 2,3-O-isopropylidene-, p-toluenesulfonate, b-D- (8CI)
    • b-D-Ribofuranoside, methyl 2,3-O-(1-methylethylidene)-,4-methylbenzenesulfonate (9CI)
    • Furo[3,4-d]-1,3-dioxole, b-D-ribofuranoside deriv.
    • Methyl2,3-O-isopropylidene-5-O-p-tolylsulfonyl-b-D-ribofuranoside
    • Methyl2,3-O-isopropylidene-5-O-tosyl-D-ribonucleoside
    • Methyl2,3-O-isopropylidene-5-O-tosyl-b-D-ribofuranoside
    • NSC 85192
    • Methyl 2,3-O-isopropylidene-5-O-(p-tolylsulfonyl)-β-D-ribofuranoside
    • 4137-56-8
    • A-D-ribofuranoside
    • [(3aR,4R,6R,6aR)-4-methoxy-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methyl 4-methylbenzenesulfonate
    • AKOS024462489
    • Methyl 2,3-O-isopropylidene-5-O-(4-toluenesulfonyl)-beta-D-ribofuranoside
    • Methyl 2,3-O-isopropylidene-5-O-(p-tolylsulfonyl)- beta -D-ribofuranoside
    • Q27278233
    • 13007-50-6
    • Methyl 2,3-O-isopropylidene-5-O-p-toluenesulfonyl-beta-D-ribofuranoside
    • W-202702
    • FVP47IPF3Z
    • J-520427
    • NSC-85192
    • MFCD00038411
    • beta-D-Ribofuranoside, methyl 2,3-O-(1-methylethylidene)-, 5-(4-methylbenzenesulfonate)
    • A825540
    • AS-73638
    • METHYL 2,3-O-ISOPROPYLIDENE-5-O-.BETA.-TOLUENESULFONYL-.BETA.-D-RIBOFURANOSIDE
    • SCHEMBL1308779
    • .BETA.-D-RIBOFURANOSIDE, METHYL 2,3-O-(1-METHYLETHYLIDENE)-, 5-(4-METHYLBENZENESULFONATE)
    • D-Ribofuranoside, methyl 2,3-O-(1-methylethylidene)-, 4-methylbenzenesulfonate
    • DTXSID50284838
    • METHYL 2,3-O-ISOPROPYLIDENE-5-O-TOSYL-.BETA.-D-RIBOFURANOSIDE
    • methyl 2,3-o-(1-methylethylidene)-5-o-[(4-methylphenyl)sulfonyl]pentofuranoside
    • UNII-FVP47IPF3Z
    • EC 609-920-2
    • Methyl 2,3-O-isopropylidene-5-O -(p-tolylsulfonyl)-
    • IAPMZKRZMYQZSW-KBUPBQIOSA-N
    • Methyl 2,3-O-(1-methylethylidene)-5-O-((4-methylphenyl)sulfonyl)-beta-D-ribofuranoside
    • methyl 2,3-o-isopropylidene-5-o-tosyl-beta-d-ribofuranoside
    • Methyl 2,3-O-isopropylidene-5-O-(p-tolylsulfonyl)-beta-D-ribofuranoside, >=98% (TLC)
    • (((3aR,4R,6R,6aR)-6-Methoxy-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl 4-methylbenzenesulfonate
    • [(3aR,4R,6R,6aR)-6-methoxy-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methyl 4-methylbenzene-1-sulfonate
    • b-D-Ribofuranoside, methyl 2,3-O-(1-methylethylidene)-,4-methylbenzenesulfonate
    • E78656
    • AMY18696
    • Methyl 2,3-O-isopropylidene-5-O-p-toluenesulfonyl-b-D-ribofuranoside
    • METHYL 2,3-O-ISOPROPYLIDENE-5-O-TOSYL-D-RIBONUCLEOSIDE
    • METHYL 2,3-O-ISOPROPYLIDENE-5-O-TOSYL-.BETA.-D-RIBOFURANOSIDE, (-)-
    • methyl 2,3-O-isopropylidene-5-O-(toluenesulfonyl)-beta,D-ribofuranoside
    • [(3aR,4R,6R,6aR)-6-methoxy-2,2-dimethyl-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]methyl 4-methylbenzenesulfonate
    • MDL: MFCD00038411
    • Inchi: 1S/C16H22O7S/c1-10-5-7-11(8-6-10)24(17,18)20-9-12-13-14(15(19-4)21-12)23-16(2,3)22-13/h5-8,12-15H,9H2,1-4H3/t12-,13-,14-,15-/m1/s1
    • InChI Key: IAPMZKRZMYQZSW-KBUPBQIOSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@@H]2[C@H]([C@H](OC)O1)OC(C)(C)O2

Computed Properties

  • Exact Mass: 358.10900
  • Monoisotopic Mass: 358.108624
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 88.7

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 83-84°C
  • Boiling Point: 475.3±45.0 °C at 760 mmHg
  • Flash Point: 241.3±28.7 °C
  • Refractive Index: 1.555
  • PSA: 88.67000
  • LogP: 2.67250

Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside Pricemore >>

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Methyl 2,3-O-Isopropylidene-5-O-p-tolylsulfonyl-ß-D-ribofuranoside Production Method

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